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Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 3-Methyl-1,2-butadiene (CAS No. 598-25-4), an important organic compound

with applications in synthesis. This document collates critical data including physicochemical

properties, reactivity profiles, and safety information. All quantitative data is presented in

structured tables for ease of reference. While specific detailed experimental protocols are not

available in the public domain, this guide outlines general experimental workflows for the

characterization of this compound.

Introduction
3-Methyl-1,2-butadiene, also known as 1,1-dimethylallene, is a colorless, flammable liquid

with the chemical formula C₅H₈.[1][2] It belongs to the allene class of organic compounds,

which are characterized by the presence of two cumulative double bonds (C=C=C). This

structural feature imparts unique reactivity, making it a valuable intermediate in organic
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synthesis, particularly for the production of polymers like rubber and plastics, and as a solvent

and lubricating oil additive.[1]

Molecular Structure and Identification
The molecular structure of 3-Methyl-1,2-butadiene consists of a five-carbon chain with a

central carbon atom forming double bonds with two adjacent carbon atoms. Two methyl groups

are attached to one of the terminal doubly bonded carbons.

Caption: 2D molecular structure of 3-Methyl-1,2-butadiene.

Table 1: Compound Identification

Identifier Value

IUPAC Name 3-methylbuta-1,2-diene[2]

Synonyms

1,1-Dimethylallene, 1,1-Dimethylallylene, 2-

Methyl-2,3-butadiene, 3,3-Dimethylallene[3][4]

[5]

CAS Number 598-25-4[3][6]

Molecular Formula C₅H₈[1][2][3]

Molecular Weight 68.12 g/mol [6][7][8]

InChI Key PAKGDPSCXSUALC-UHFFFAOYSA-N[3][6]

SMILES CC(C)=C=C[6]

Physical Properties
3-Methyl-1,2-butadiene is a colorless to pale yellow liquid under standard conditions.[2] It is

characterized by high volatility and low boiling and melting points.

Table 2: Physicochemical Properties
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Property Value Conditions

Melting Point -148 °C[6][7][9]

-134 °C[1]

-114 °C[10]

Boiling Point 40-41 °C[6][7]

Density 0.694 g/mL[6][7] at 25 °C

0.692 g/mL[10]

0.667 g/mL[1]

Refractive Index (n20/D) 1.419[6][7] at 20 °C

1.417[10] at 20 °C

Vapor Pressure 6.87 psi (47.4 kPa)[6][9] at 20 °C

426.0 mmHg (56.8 kPa)[2]

Flash Point -12 °C (10.4 °F) Closed Cup

Solubility
Soluble in ether, benzene,

acetone, and ethanol.[1][7]

Chemical Properties and Reactivity
As an allene, 3-Methyl-1,2-butadiene exhibits reactivity characteristic of its cumulated double

bonds. It is primarily used in organic synthesis reactions.[1]

Photo-induced Reactions: The compound has been utilized in studies of photo-induced

reactions with various cyanoarenes, such as 1,2,4,5-tetracyanobenzene, 1,4-

dicyanobenzene, and 1,4-dicyanonaphthalene, in the presence of methanol as a

nucleophile.[7]

Polymerization: It can serve as a monomer or intermediate in the synthesis of rubbers and

plastics.[1]

Flammability: It is a highly flammable liquid and vapor.[2]
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Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis and analysis of 3-Methyl-1,2-
butadiene are not extensively documented in readily available literature. However, a general

workflow for its characterization can be outlined based on standard organic chemistry

practices. The analytical methods mentioned across various sources include Gas

Chromatography (GC), Infrared (IR) Spectroscopy, and Mass Spectrometry.[11]

Preparation & Purification

Structural & Purity Analysis

Application & Storage

Synthesis / Procurement

Distillation / Chromatography

NMR Spectroscopy (¹H, ¹³C) FT-IR Spectroscopy Mass Spectrometry (GC-MS) Purity Assessment (GC-FID)

Store at 2-8°C

Use in Synthesis
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Caption: General workflow for characterization and use.

Methodologies:

Synthesis: Generally prepared via the alkylation of olefins. One method involves reacting n-

butene with a methylating agent like methanol in the presence of a catalyst.[1]

Purification: Due to its low boiling point, fractional distillation is a suitable method for

purification. Chromatographic methods can also be employed for higher purity samples.

Structural Analysis:

Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR would be critical for confirming the

molecular structure, showing characteristic shifts for the allenic protons and carbons, as

well as the methyl groups.

Infrared (IR) Spectroscopy: The C=C=C stretching vibration of the allene group typically

appears as a sharp band in the range of 1950-1980 cm⁻¹, a key diagnostic peak.[5][11]

Mass Spectrometry (MS): Electron ionization mass spectrometry would confirm the

molecular weight (m/z = 68) and provide a fragmentation pattern to support structural

elucidation.[11]

Purity Analysis: Gas Chromatography with a Flame Ionization Detector (GC-FID) is the

standard method for determining the purity of volatile organic compounds like this one, with

assays typically showing ≥97% purity for commercial grades.[6][9]

Safety and Handling
3-Methyl-1,2-butadiene is a hazardous substance that requires careful handling in a controlled

laboratory environment.

Table 3: GHS Hazard Information
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Hazard Statement Code Description

Flammability H225
Highly flammable liquid and

vapor.[2]

Aspiration Hazard H304
May be fatal if swallowed and

enters airways.[2]

Skin Irritation H315 Causes skin irritation.[2]

Eye Irritation H319
Causes serious eye irritation.

[2]

Respiratory Irritation H335
May cause respiratory

irritation.

Handling and Storage:

Precautions: Keep away from sources of ignition.[1] Use only non-sparking tools and take

precautionary measures against static discharge. Wear suitable protective clothing, gloves,

and eye protection.[1] Handle in a well-ventilated area.

Storage: Store in a cool, well-ventilated place in a tightly closed container. The

recommended storage temperature is 2-8°C.[6][9]

First Aid: If swallowed, do NOT induce vomiting; seek immediate medical advice.[1] In case

of eye contact, rinse immediately with plenty of water and seek medical advice.[1]

Conclusion
3-Methyl-1,2-butadiene is a versatile chemical intermediate with well-defined physical

properties and predictable reactivity centered around its allene functional group. Its primary

applications are in polymer science and organic synthesis. Due to its high flammability and

potential health hazards, strict adherence to safety protocols during handling and storage is

mandatory. This guide serves as a foundational resource for professionals working with this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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